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Compound of Interest

Compound Name: Nickel(II) formate dihydrate

Cat. No.: B1631757

Get Quote

Executive Summary & Rationale
This guide details the synthesis of high-surface-area, porous Nickel Oxide (NiO) nanostructures

using the thermal decomposition of nickel formate dihydrate. Unlike conventional sol-gel or

hydroxide precipitation methods, the formate route is a "self-templating" process. The

decomposition of the formate ligand releases a large volume of gaseous byproducts (

,

,

) within the crystal lattice, naturally creating a mesoporous architecture without the need for
external hard templates (like silica or carbon) or expensive surfactants.

Why this method?

Autonomy of Pore Formation: The gas release mechanism (

) generates porosity in situ.

Scalability: The precursor (nickel formate) is easily synthesized from bulk nickel salts and

formic acid.
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Purity: The ligands (

) decompose into volatile gases, leaving minimal carbonaceous residue compared to long-
chain organic precursors.

Mechanistic Insight
The synthesis relies on a two-stage thermal event.[1][2][3] Understanding these stages is

critical for controlling pore size and crystallinity.

Reaction Pathway[4]
Dehydration (

): The removal of crystal water destabilizes the lattice, creating initial stress points.

Oxidative Decomposition (

): The anhydrous salt decomposes. In an air atmosphere, the organic backbone oxidizes,
preventing the formation of metallic nickel and ensuring pure NiO.

Note: If performed in an inert atmosphere (Ar/

), the product is metallic Ni, which requires a secondary passivation step to form NiO.

Mechanism Diagram[4]
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Figure 1: Thermal decomposition pathway of nickel formate dihydrate to porous nickel oxide.
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Experimental Protocol
Phase A: Precursor Synthesis (Nickel Formate)
Objective: Synthesize high-purity nickel formate dihydrate crystals.

Reagents:

Nickel(II) Nitrate Hexahydrate (

) or Nickel Chloride.

Sodium Formate (

) or Formic Acid (

).

Ethanol (Absolute).

Deionized (DI) Water (

).

Workflow:

Dissolution: Dissolve

of Nickel Nitrate in

DI water. Separately, dissolve

of Sodium Formate in

DI water (10% molar excess ensures complete precipitation).

Precipitation: Slowly add the formate solution to the nickel solution under vigorous magnetic

stirring (

) at room temperature. A green precipitate will form immediately.
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Aging: Stir for 2 hours, then let the suspension age for 4 hours. This promotes crystal growth

and uniformity.

Washing: Centrifuge or filter the precipitate. Wash 3x with DI water to remove

and

ions, and 2x with Ethanol to facilitate drying.

Drying: Dry in a vacuum oven at

for 12 hours.

Checkpoint: The product should be a light green powder (

).

Phase B: Thermal Decomposition (Calcination)
Objective: Convert precursor to porous NiO while preventing sintering.

Equipment: Tube furnace or Muffle furnace with programmable ramp rates.

Workflow:

Loading: Place the dried precursor in an alumina crucible. Do not pack tightly; loose powder

allows gas escape.

Ramp 1 (Dehydration): Heat to

at

. Hold for 1 hour.

Reasoning: Slow heating prevents the violent release of water vapor which can fracture

the crucible or cause sample splattering.

Ramp 2 (Decomposition): Heat to

-
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at

. Hold for 2 hours.

Critical Parameter: Do not exceed

if high surface area is the goal. Higher temperatures induce sintering, collapsing the pores.

Cooling: Natural cooling to room temperature.

Result: A black/grey powder (Porous NiO).

Synthesis Workflow Diagram
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Figure 2: Step-by-step synthesis protocol for porous NiO.

Characterization & Validation
To validate the quality of the porous NiO, the following analytical techniques are required.
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Technique Parameter Expected Result

XRD (X-Ray Diffraction) Crystal Structure

Cubic Bunsenite phase (Fm-

3m). Sharp peaks at

. No Ni metal peaks.

TGA (Thermogravimetric

Analysis)
Thermal Stability

Two mass loss steps:

(water) and

(formate decomposition).

Stable mass

.[4]

BET (Brunauer-Emmett-Teller) Surface Area . Type IV isotherm indicates

mesoporosity.

SEM/TEM Morphology

Aggregates of nanocrystallites

(

) forming a sponge-like porous

network.

Applications in Drug Development & Energy
While NiO is widely known in battery research, its application in bio-medicine is emerging due

to its surface chemistry and porosity.

Drug Delivery Systems (DDS): The mesoporous structure allows for high loading of anti-

inflammatory or anti-cancer drugs. The pH-dependent solubility of NiO allows for targeted

release in acidic tumor microenvironments.

Biosensors: Porous NiO offers a high surface area for immobilizing enzymes (e.g., Glucose

Oxidase) or antibodies, significantly enhancing sensitivity in electrochemical sensing.

Energy Storage: As an anode material for Li-ion batteries, the porous structure

accommodates the volume expansion of NiO during cycling, preventing pulverization.
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General Properties of Nickel Formate

"Nickel form

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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